![molecular formula C23H25N3O3S B2876141 N1-(2-methoxy-5-methylphenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide CAS No. 894014-00-7](/img/structure/B2876141.png)
N1-(2-methoxy-5-methylphenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide
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Description
N1-(2-methoxy-5-methylphenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H25N3O3S and its molecular weight is 423.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds with thiazole derivatives have been extensively studied for their antimicrobial activities . For instance, thiazoles and their fused derivatives have been synthesized and evaluated for their in vitro antimicrobial activity against various bacterial and fungal strains. Such studies reveal the potential of thiazole compounds in developing new antimicrobial agents (Wardkhan et al., 2008).
Anticancer Properties
Similarly, bis-pyrazolyl-thiazoles incorporating the thiophene moiety have shown promising anti-tumor activities against hepatocellular carcinoma cell lines, indicating the relevance of thiazole derivatives in cancer research (Gomha et al., 2016).
Photosensitizers for Photodynamic Therapy
Thiazole compounds have also been explored as photosensitizers for photodynamic therapy (PDT) , a treatment modality for cancer. A study on zinc phthalocyanine substituted with thiazole derivatives demonstrated high singlet oxygen quantum yield, suggesting their potential application in PDT (Pişkin et al., 2020).
Corrosion Inhibition
Research has also delved into the corrosion inhibition properties of thiazole derivatives, with some compounds showing effectiveness in protecting mild steel in acidic environments. This highlights the potential application of thiazole derivatives in materials science and engineering to enhance the longevity and durability of metals (Ammal et al., 2018).
Properties
IUPAC Name |
N'-(2-methoxy-5-methylphenyl)-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S/c1-14-5-8-17(9-6-14)23-25-16(3)20(30-23)11-12-24-21(27)22(28)26-18-13-15(2)7-10-19(18)29-4/h5-10,13H,11-12H2,1-4H3,(H,24,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISRNRRLUPOVHGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(S2)CCNC(=O)C(=O)NC3=C(C=CC(=C3)C)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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